2-Triphenylenecarboxaldehyde
Overview
Description
Molecular Structure Analysis
The molecular formula of 2-Triphenylenecarboxaldehyde is C19H12O . It has a complex structure with a triphenylene core.Physical and Chemical Properties Analysis
This compound has a molecular weight of 256.3 g/mol. It is a solid at 20 degrees Celsius and should be stored under inert gas .Scientific Research Applications
Catalysis in Arylation of Aldehydes
2-Triphenylenecarboxaldehyde has been utilized in catalysts for the enantioselective arylation of aldehydes. For instance, a study demonstrated the use of a related compound, 2-piperidino-1,2,2-triphenylethanol, as a highly effective catalyst in this reaction, providing chiral diarylcarbinols with up to 99% enantiomeric excess. This highlights its potential in asymmetric synthesis and organic chemistry applications (Fontes et al., 2004).
Synthesis of Organic Semiconductors
This compound is relevant in the development of organic semiconductors. A study on the synthesis of bithiophene-based dicarboxaldehydes, which are important for arylene vinylene-based organic semiconductors, indicates the potential of triphenylene derivatives in this field. These compounds serve as electron-rich building blocks, aiding in the creation of donor-acceptor copolymers (Bhuwalka et al., 2015).
Exploration in Organic Letters
In the field of organic chemistry, this compound and its derivatives have been explored for novel reactions and compound formations. For example, the formation of a novel arenium ion from the radical cation of a twisted triphenylene fully annelated with bicyclo[2.2.2]octene units showcases the compound's versatility in organic synthesis (Nishinaga et al., 2002).
Application in Polymer Chemistry
Triphenylene derivatives have found significant applications in polymer chemistry. A study on the synthesis and characterization of hyperbranched conjugated poly(tetraphenylethene) exemplifies the use of triphenylene-based compounds in creating materials with unique properties like aggregation-induced emission, relevant for photopatterning, optical limiting, and explosive detection (Hu et al., 2012).
Properties
IUPAC Name |
triphenylene-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12O/c20-12-13-9-10-18-16-7-2-1-5-14(16)15-6-3-4-8-17(15)19(18)11-13/h1-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXDGVEYXRSKONY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=C(C=C3)C=O)C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20538653 | |
Record name | Triphenylene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20538653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
96404-79-4 | |
Record name | Triphenylene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20538653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.